N-{2-[4-(3-chlorophenyl)-1-piperazinyl]-2-oxoethyl}-4-fluoro-N-(4-methylphenyl)benzenesulfonamide

• Molecular Formula: C25H25ClFN3O3S
• Molecular Weight: 502 g/mol
• IUPAC Name: N-[2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl]-4-fluoro-N-(4-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C25H25ClFN3O3S/c1-19-5-9-22(10-6-19)30(34(32,33)24-11-7-21(27)8-12-24)18-25(31)29-15-13-28(14-16-29)23-4-2-3-20(26)17-23/h2-12,17H,13-16,18H2,1H3
• InChI Key: MESAWSLSSWHRLO-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N(CC(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl)S(=O)(=O)C4=CC=C(C=C4)F

Description

N-{2-[4-(3-chlorophenyl)-1-piperazinyl]-2-oxoethyl}-4-fluoro-N-(4-methylphenyl)benzenesulfonamide, also known as Flibanserin, is a drug used to treat hypoactive sexual desire disorder (HSDD) in women. HSDD is a condition where women have a lack of sexual desire or interest, which can lead to distress and relationship problems. Flibanserin is a non-hormonal drug that works by increasing the levels of certain neurotransmitters in the brain, which can improve sexual desire and function.

Mechanism of Action

N-{2-[4-(3-chlorophenyl)-1-piperazinyl]-2-oxoethyl}-4-fluoro-N-(4-methylphenyl)benzenesulfonamide works by increasing the levels of certain neurotransmitters in the brain, including dopamine and norepinephrine, while decreasing the levels of serotonin. This can improve sexual desire and function in women with HSDD.
Biochemical and Physiological Effects:
N-{2-[4-(3-chlorophenyl)-1-piperazinyl]-2-oxoethyl}-4-fluoro-N-(4-methylphenyl)benzenesulfonamide has been shown to increase sexual desire and improve sexual function in women with HSDD. It has also been shown to have some effects on mood and anxiety, although more research is needed in these areas. N-{2-[4-(3-chlorophenyl)-1-piperazinyl]-2-oxoethyl}-4-fluoro-N-(4-methylphenyl)benzenesulfonamide can cause some side effects, including dizziness, nausea, and fatigue.

Advantages and Limitations for Lab Experiments

N-{2-[4-(3-chlorophenyl)-1-piperazinyl]-2-oxoethyl}-4-fluoro-N-(4-methylphenyl)benzenesulfonamide has been extensively studied in clinical trials and has been shown to be effective in treating HSDD in women. However, it is important to note that it is not a cure for HSDD and may not work for everyone. N-{2-[4-(3-chlorophenyl)-1-piperazinyl]-2-oxoethyl}-4-fluoro-N-(4-methylphenyl)benzenesulfonamide can also cause some side effects, which may limit its use in certain populations.

Future Directions

There are several future directions for research on N-{2-[4-(3-chlorophenyl)-1-piperazinyl]-2-oxoethyl}-4-fluoro-N-(4-methylphenyl)benzenesulfonamide. One area of research is to better understand its mechanism of action and how it affects neurotransmitter levels in the brain. Another area of research is to explore its potential use in other conditions, such as depression and anxiety. Additionally, more research is needed to better understand the long-term effects of N-{2-[4-(3-chlorophenyl)-1-piperazinyl]-2-oxoethyl}-4-fluoro-N-(4-methylphenyl)benzenesulfonamide and its safety in certain populations, such as women who are pregnant or breastfeeding.

Synthesis Methods

The synthesis of N-{2-[4-(3-chlorophenyl)-1-piperazinyl]-2-oxoethyl}-4-fluoro-N-(4-methylphenyl)benzenesulfonamide involves several steps, starting with the reaction between 4-chloro-3-nitrobenzenesulfonamide and 4-fluoro-3-nitrobenzenesulfonamide in the presence of potassium carbonate. This reaction results in the formation of 4-chloro-3-nitro-N-(4-fluorophenyl)benzenesulfonamide. The next step involves the reduction of the nitro group using palladium on carbon and hydrogen gas, which results in the formation of 4-chloro-3-amino-N-(4-fluorophenyl)benzenesulfonamide. This compound is then reacted with N-(4-methylphenyl)piperazine and ethyl chloroformate to yield N-{2-[4-(3-chlorophenyl)-1-piperazinyl]-2-oxoethyl}-4-fluoro-N-(4-methylphenyl)benzenesulfonamide.

Scientific Research Applications

N-{2-[4-(3-chlorophenyl)-1-piperazinyl]-2-oxoethyl}-4-fluoro-N-(4-methylphenyl)benzenesulfonamide has been extensively studied for its use in treating HSDD in women. Clinical trials have shown that it can increase sexual desire and improve sexual function in women with HSDD. N-{2-[4-(3-chlorophenyl)-1-piperazinyl]-2-oxoethyl}-4-fluoro-N-(4-methylphenyl)benzenesulfonamide has also been studied for its use in other conditions, such as depression and anxiety, but more research is needed in these areas.